Cas no 5335-23-9 (1-(p-Chlorophenoxy)-2-propanol)

• Product Name: 1-(p-Chlorophenoxy)-2-propanol
• CAS No: 5335-23-9
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 1582237
• PubChem ID: 220317
• Update Time: 2025-04-21

1-(p-Chlorophenoxy)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenoxy)propan-2-ol
• 3-(p-chlorophenoxy)propan-2-ol
• AC1Q3OMZ
• 1-(p-chlorophenoxy)-propan-2-ol
• SureCN1496666
• 2-Propanol, 1-(4-chlorophenoxy)-
• CTK1G9943
• 1-(4-Chlor-phenoxy)-propan-2-ol
• AC1L58M5
• NSC2899
• 1-(4-chloro-phenoxy)-propan-2-ol
• 2-Propanol, 1-(p-chlorophenoxy)-
• 3-(p-chlorophenoxy)propan-2-ol; AC1Q3OMZ; 1-(p-chlorophenoxy)-propan-2-ol; SureCN1496666; 2-Propanol, 1-(4-chlorophenoxy)-; CTK1G9943; 1-(4-Chlor-phenoxy)-propan-2-ol; AC1L58M5; NSC2899; 1-(4-chloro-phenoxy)-propan-2-ol; 2-Propanol, 1-(p-chlorophenoxy)-;
• 5335-23-9
• 2PROPANOL14CHLOROPHENOXY
• DTXSID20277570
• UYVYYJPYMOXMKC-UHFFFAOYSA-N
• Propylenglykol-p-chlorphenylather
• NSC-2899
• SCHEMBL1496666
• AKOS014612698
• starbld0041600
• DTXSID90879484
• CHEMBL3277202
• 1-(p-Chlorophenoxy)-2-propanol

• Inchi： 1S/C9H11ClO2/c1-7(11)6-12-9-4-2-8(10)3-5-9/h2-5,7,11H,6H2,1H3
• InChI Key： UYVYYJPYMOXMKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(C)O

Computed Properties

• Exact Mass: 186.04500
• Monoisotopic Mass: 186.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.194
• Boiling Point: 286.4°C at 760 mmHg
• Flash Point: 127°C
• Refractive Index: 1.534
• PSA: 29.46000
• LogP: 2.09960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers